2-methyl-3-[(methylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 3-(methanesulfonamido)-2-methyl-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O3S2/c1-11-14(8-5-9-15(11)18-23(3,20)21)16(19)17-12-6-4-7-13(10-12)22-2/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: BVFGFGQFWJIESO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

2-methyl-3-[(methylsulfonyl)amino]-N-[3-(methylthio)phenyl]benzamide is a chemical compound that belongs to the class of sulfonamide compounds. It is also known as MS-275 or entinostat. This compound has been extensively studied for its potential use as an anticancer agent.

Mechanism of Action

MS-275 works by inhibiting the activity of HDACs. HDACs remove acetyl groups from histone proteins, which can lead to the repression of gene expression. By inhibiting HDAC activity, MS-275 can lead to the re-expression of silenced genes, including tumor suppressor genes, which can result in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
MS-275 has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. It has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of MS-275 is its potential use as an anticancer agent. It has been shown to be effective against a wide range of cancer cell lines, including breast, lung, and prostate cancer. However, one of the limitations of MS-275 is its potential toxicity. It has been shown to have some toxic effects on normal cells, which can limit its use as a therapeutic agent.

Future Directions

There are a number of future directions for the study of MS-275. One area of research is the development of more potent and selective HDAC inhibitors. Another area of research is the combination of MS-275 with other anticancer agents, such as chemotherapy drugs or immunotherapy agents. Additionally, the use of MS-275 in combination with other epigenetic therapies, such as DNA methylation inhibitors, is an area of active research. Finally, the development of biomarkers to predict response to MS-275 is an important area of research, as it could help to identify patients who are most likely to benefit from treatment.

Scientific Research Applications

MS-275 has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, MS-275 can lead to the re-expression of silenced genes, including tumor suppressor genes, which can result in the inhibition of cancer cell growth.